Cas no 2228200-62-0 (N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine
• CAS No: 2228200-62-0
• MF: C₅H₇BrN₂OS
• MW: 223.090878725052
• CID: 5772386
• PubChem ID: 165645140
• Update Time: 2025-06-08

N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[(2-bromo-1,3-thiazol-4-yl)methyl]-N-methylhydroxylamine
• 2228200-62-0
• EN300-1927436
• N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine

• Inchi： 1S/C5H7BrN2OS/c1-8(9)2-4-3-10-5(6)7-4/h3,9H,2H2,1H3
• InChI Key： MYAKYUQRJJCKLM-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)CN(C)O

Computed Properties

• Exact Mass: 221.94625g/mol
• Monoisotopic Mass: 221.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.6Ų

Additional information on N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine

N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine (CAS No. 2228200-62-0): An Overview

N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine (CAS No. 2228200-62-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, exhibits promising biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine.

Chemical Structure and Properties

N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine is a complex organic molecule with a molecular formula of C₇H₉BrN₃O. The compound features a 1,3-thiazole ring substituted with a bromine atom at the 2-position and a methylhydroxylamine moiety attached to the 4-position through a methyl group. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The bromine atom, for instance, contributes to the compound's reactivity and potential for further derivatization. The methylhydroxylamine group, on the other hand, confers polarity and hydrogen bonding capabilities, which are crucial for its biological interactions.

The molecular weight of N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine is approximately 237.07 g/mol. It is typically a white crystalline solid with a melting point ranging from 155 to 157°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine involves several well-defined steps that can be optimized for high yield and purity. One common approach involves the reaction of 2-bromothiazole with an appropriate amine derivative followed by methylation and hydroxylation steps. A typical synthetic route is outlined below:

• Step 1: Formation of the Thiazole Intermediate: The reaction between 2-bromothiazole and an amine (e.g., methylamine) in the presence of a base such as sodium hydride yields the corresponding thiazole intermediate.
• Step 2: Methylation: The thiazole intermediate is then methylated using an alkylating agent like methyl iodide to form the N-methylated derivative.
• Step 3: Hydroxylation: The final step involves the hydroxylation of the N-methylated derivative using an oxidizing agent such as hydrogen peroxide or sodium hypochlorite to produce N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine.

This synthetic route can be further refined by optimizing reaction conditions such as temperature, solvent choice, and catalyst selection to enhance yield and reduce by-products.

Biological Activities

N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine has been extensively studied for its biological activities due to its unique chemical structure. Recent research has highlighted its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead for the development of targeted cancer therapies.

In addition to its enzymatic inhibition properties, N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. These findings suggest that this compound may have therapeutic potential in treating inflammatory disorders.

Furthermore, preliminary studies have indicated that N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine possesses antimicrobial properties against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it an attractive candidate for developing novel antibiotics to combat multidrug-resistant bacterial infections.

Clinical Applications and Research Advancements

The promising biological activities of N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine have spurred significant interest in its clinical applications. Several ongoing clinical trials are evaluating its efficacy in various therapeutic areas. For example, Phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in cancer patients. Preliminary results have shown favorable safety profiles and promising antitumor activity.

In parallel with clinical trials, preclinical research continues to explore new applications for this compound. Recent studies have investigated its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In vitro experiments have demonstrated that N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine can protect neuronal cells from oxidative stress-induced damage and promote neurite outgrowth.

The versatility of this compound has also led researchers to explore its use in combination therapies. For instance, combining it with existing anticancer drugs or immunotherapies has shown synergistic effects in preclinical models of cancer. These findings highlight the potential of this compound as a valuable addition to existing treatment regimens.

Conclusion

In conclusion, N-(2-bromo-1,3-thiazol-4-yl)methyl-N-methylhydroxylamine (CAS No. 2228200-62-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers multiple functional groups that contribute to its reactivity and biological interactions. Ongoing research continues to uncover new properties and applications for this compound, making it an exciting area of study in medicinal chemistry and pharmaceutical research.